Cas no 111189-54-9 (1-bromo-6-chlorobenzo[pqr]tetraphene)

1-bromo-6-chlorobenzo[pqr]tetraphene structure
111189-54-9 structure
Product Name:1-bromo-6-chlorobenzo[pqr]tetraphene
CAS No:111189-54-9
MF:C20H10BrCl
MW:365.650403499603
CID:1196650
PubChem ID:183199
Update Time:2025-04-20

1-bromo-6-chlorobenzo[pqr]tetraphene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-6-chlorobenzo[pqr]tetraphene
    • 1-bromo-6-chlorobenzo[a]pyrene
    • 1-Bromo-6-chlorobenzo(a)pyrene
    • 111189-54-9
    • DTXSID60149525
    • Inchi: 1S/C20H10BrCl/c21-17-10-6-11-5-7-16-19-13(8-9-15(17)18(11)19)12-3-1-2-4-14(12)20(16)22/h1-10H
    • InChI Key: YLXYGPCFZBHMSQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2C=CC3=C(C4C=CC=CC=4C4=CC=C1C2=C43)Cl

Computed Properties

  • Exact Mass: 363.9655
  • Monoisotopic Mass: 363.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.63
  • Boiling Point: 538°C at 760 mmHg
  • Flash Point: 285.5°C
  • Refractive Index: 1.882
  • PSA: 0
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